N,N-Dimethyl-p-phenylenediamine N,N-Dimethyl-p-phenylenediamine Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998)
N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine.
Brand Name: Vulcanchem
CAS No.: 99-98-9
VCID: VC0046274
InChI: InChI=1S/C8H12N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3
SMILES: CN(C)C1=CC=C(C=C1)N
Molecular Formula: C8H12N2
Molecular Weight: 136.19 g/mol

N,N-Dimethyl-p-phenylenediamine

CAS No.: 99-98-9

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VCID: VC0046274

Molecular Formula: C8H12N2

Molecular Weight: 136.19 g/mol

N,N-Dimethyl-p-phenylenediamine - 99-98-9

CAS No. 99-98-9
Product Name N,N-Dimethyl-p-phenylenediamine
Molecular Formula C8H12N2
Molecular Weight 136.19 g/mol
IUPAC Name 4-N,4-N-dimethylbenzene-1,4-diamine
Standard InChI InChI=1S/C8H12N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3
Standard InChIKey BZORFPDSXLZWJF-UHFFFAOYSA-N
SMILES CN(C)C1=CC=C(C=C1)N
Canonical SMILES CN(C)C1=CC=C(C=C1)N
Boiling Point 504 °F at 760 mm Hg (EPA, 1998)
263.0 °C
263 °C
Colorform Reddish-violet crystals
Needles from benzene
Density 1.036 at 68 °F (EPA, 1998)
1.036 g/cu cm at 20 °C
Flash Point 195 °F (NTP, 1992)
91.00 °C (195.80 °F) - closed cup
90 °C
Melting Point 106 to 127 °F (EPA, 1998)
53.0 °C
53 °C; also stated as 41 °C
Physical Description Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998)
Description Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998)
N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine.
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Shelf Life Chemical stability: Stable under recommended storage conditions.
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
In water, 8.68X10+3 mg/L at 25 °C (est)
Soluble in chloroform; very soluble in ethanol, ethyl ether, benzene; slightly soluble in ligroin
Soluble in alcohol, chloroform, ethe
Synonyms (4-Aminophenyl)dimethylamine; 1-Amino-4-(dimethylamino)benzene; 4-(Dimethylamino)aniline; 4-(Dimethylamino)benzenamine; 4-(N,N-Dimethylamino)aniline; 4-(N,N-Dimethylamino)phenylamine; 4-Amino-N,N-dimethylaniline; C.I. 76075; DMPD; Dimethyl-p-phenylen
Vapor Density 4.69 (NTP, 1992) (Relative to Air)
Vapor Pressure 7.51X10-3 mm Hg at 25 °C (est)
PubChem Compound 7472
Last Modified Nov 12 2021
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